![molecular formula C16H15Cl2NO3 B268550 2,4-dichloro-N-[3-(2-methoxyethoxy)phenyl]benzamide](/img/structure/B268550.png)
2,4-dichloro-N-[3-(2-methoxyethoxy)phenyl]benzamide
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Overview
Description
2,4-dichloro-N-[3-(2-methoxyethoxy)phenyl]benzamide, commonly known as DMEP, is a chemical compound that has gained significant attention in the field of scientific research. DMEP is a potent and selective inhibitor of the protein phosphatase 2A (PP2A), which plays a crucial role in regulating various cellular processes such as cell growth, division, and differentiation.
Mechanism of Action
DMEP exerts its pharmacological effects by inhibiting the activity of 2,4-dichloro-N-[3-(2-methoxyethoxy)phenyl]benzamide, which is a serine/threonine phosphatase that regulates various cellular processes. This compound is involved in the dephosphorylation of several key signaling molecules, including Akt, ERK, and p53. Inhibition of this compound by DMEP leads to the accumulation of phosphorylated forms of these signaling molecules, resulting in altered cellular signaling and ultimately leading to the observed pharmacological effects.
Biochemical and Physiological Effects
DMEP has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce the accumulation of toxic proteins in the brain, and improve cognitive function in animal models of neurodegenerative diseases. DMEP has also been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using DMEP in lab experiments is its potency and selectivity as a 2,4-dichloro-N-[3-(2-methoxyethoxy)phenyl]benzamide inhibitor. DMEP has been shown to be more potent and selective than other this compound inhibitors, such as okadaic acid and fostriecin. However, one of the limitations of using DMEP is its solubility in water, which can make it challenging to use in certain experimental settings.
Future Directions
There are several future directions for research on DMEP. One area of interest is the development of DMEP derivatives with improved solubility and bioavailability. Another area of interest is the identification of novel therapeutic applications for DMEP, such as in the treatment of other neurodegenerative diseases or in combination with other chemotherapeutic agents for the treatment of cancer. Additionally, further studies are needed to elucidate the precise mechanism of action of DMEP and its downstream signaling pathways.
Synthesis Methods
The synthesis of DMEP involves a series of chemical reactions starting from 2,4-dichlorobenzoyl chloride and 3-(2-methoxyethoxy)aniline. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The reaction mixture is then purified using column chromatography to obtain pure DMEP.
Scientific Research Applications
DMEP has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. DMEP has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease by reducing the accumulation of toxic proteins in the brain.
properties
Molecular Formula |
C16H15Cl2NO3 |
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Molecular Weight |
340.2 g/mol |
IUPAC Name |
2,4-dichloro-N-[3-(2-methoxyethoxy)phenyl]benzamide |
InChI |
InChI=1S/C16H15Cl2NO3/c1-21-7-8-22-13-4-2-3-12(10-13)19-16(20)14-6-5-11(17)9-15(14)18/h2-6,9-10H,7-8H2,1H3,(H,19,20) |
InChI Key |
CADDVMDPEVCXLH-UHFFFAOYSA-N |
SMILES |
COCCOC1=CC=CC(=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
COCCOC1=CC=CC(=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
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